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Compound of Interest

5-Nitro-1,2,3-benzenetricarboxylic
Compound Name: d
aci

Cat. No.: B1316948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid. Due to the limited availability of
public research data, this document summarizes the existing knowledge, primarily focusing on
its chemical characteristics and its role as a building block in coordination chemistry.

Core Chemical Data

5-Nitro-1,2,3-benzenetricarboxylic acid, also known as 5-nitrohemimellitic acid, is a nitrated
aromatic carboxylic acid. Its fundamental properties are summarized below.
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Property Value Source
CAS Number 3807-81-6 [1]
Molecular Formula CoHsNOs [1]
Molecular Weight 255.14 g/mol [1]

C1=C(C(=C(C=C1--INVALID-
Canonical SMILES LINK-- N/A
[O-])C(=0)O)C(=0)O)C(=0)O

InChl Key Not available N/A
White to off-white crystalline
Appearance ] N/A
powder (predicted)
Synthesis

The primary route for the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid is through the
nitration of its parent compound, 1,2,3-benzenetricarboxylic acid (hemimellitic acid).

Experimental Protocol: Nitration of 1,2,3-
Benzenetricarboxylic Acid

While a detailed, peer-reviewed experimental protocol for the synthesis of 5-Nitro-1,2,3-
benzenetricarboxylic acid is not readily available in the public domain, the general procedure
involves the electrophilic aromatic substitution (nitration) of 1,2,3-benzenetricarboxylic acid.
The following is a putative protocol based on standard nitration procedures for aromatic
carboxylic acids.

Materials:
e 1,2,3-Benzenetricarboxylic acid
e Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2S0Oa4)
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Ice
Distilled water
Filtration apparatus

Recrystallization solvent (e.g., water or ethanol/water mixture)

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add a measured
amount of 1,2,3-benzenetricarboxylic acid to concentrated sulfuric acid. Stir until complete
dissolution.

Cool the mixture to 0-5 °C.

Slowly add a nitrating mixture (a pre-mixed and cooled solution of concentrated nitric acid
and concentrated sulfuric acid) dropwise to the solution of the starting material, ensuring the
temperature does not exceed 10-15 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified period to ensure complete nitration. The reaction progress can be monitored by
thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture slowly over crushed ice with constant stirring to
precipitate the crude product.

Collect the solid precipitate by vacuum filtration and wash thoroughly with cold distilled water
to remove residual acids.

Purify the crude 5-Nitro-1,2,3-benzenetricarboxylic acid by recrystallization from an
appropriate solvent system.

Dry the purified crystals under vacuum to obtain the final product.
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Synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid

itrating Mixture
(HNO3 + HzS04)

Filter and Wash with Water

Recrystallize @

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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